Cas no 926-93-2 (Methallibure)

• Product Name: Methallibure
• CAS No: 926-93-2
• MF: C₇H₁₄N₄S₂
• MW: 218.342857837677
• CID: 803792
• PubChem ID: 3003791
• Update Time: 2025-10-29

Methallibure Chemical and Physical Properties

Names and Identifiers

• 1,2-Hydrazinedicarbothioamide,N1-methyl-N2-(1-methyl-2-propen-1-yl)-
• 1-but-3-en-2-yl-3-(methylcarbamothioylamino)thiourea
• 1-Methyl-6-(1-methallyl)-2,5-dithio-bi-harnstoff
• Aimax
• Almax
• hydrazine-N,N'-dicarbothioic acid methylamide 1-methyl-allylamide
• Match
• Metallibure
• Methallibure
• Suisynchron
• Turisynchron
• Biurea,5-dithio-1-methyl-6-(1-methyl-2-propenyl)-
• NSC-69536
• .meta.Llibure
• NCIOpen2_003498
• DTXSID70862475
• Metalibura
• ICI 33828
• BRN 1212512
• NSC69536
• n-methyl-n'-(1-methyl-2-propenyl)-1,2-hydrazinedicarbothioamide
• METALLIBURE [MART.]
• Z1269236938
• 1-Methyl-6-(1-methylallyl)dithiobiurea
• BIUREA, 1-METHYL-6-(1-METHYLALLYL)-2,5-DITHIO-
• N~1~-Methyl-N~2~-(1-methyl-2-propenyl)-1,2-hydrazinedicarbothioamide
• 926-93-2
• D04975
• 1, N-methyl-N'-(1-methyl-2-propenyl)-
• EN300-1268098
• EINECS 213-146-7
• ICI 33,828
• NSC 69536
• ICI-33,828
• UNII-MBU5XJ97C4
• METHALLIBURE [MI]
• NS00042158
• {1-[(.Alpha.-Methylallyl)thiocarbamoyl]-2-(methylthiocarbamoyl)hydr} azine
• AY-61122
• AI3-51056
• ICI-33828
• Metalibura [Spanish]
• Metalliburum [Latin]
• SCHEMBL393014
• Biurea, 1-methyl-6-(1-methylallyl)-2, 5-dithio-
• Q27283830
• Methallibure [USAN]
• 1-Methyl-6-(1-methylallyl)-2,5-dithiobiurea
• 3-(but-3-en-2-yl)-1-[(methylcarbamothioyl)amino]thiourea
• AKOS024403844
• 2,5-Dithio-1-methyl-6-(1-methyl-2-propenyl)biurea
• MBU5XJ97C4
• Compound 33,828
• Aimax; ICI 33828; Methallibure
• 1, 2-Hydrazinedicarbothioamide, N-methyl-N'-(1-methyl-2-propenyl)-
• I.C.I. 33,828
• Metalibura [INN-Spanish]
• I.C.I. Compound 33828
• AY 61122
• Biurea, 2,5-dithio-1-methyl-6-(1-methyl-2-propenyl)-
• 1alpha-Methylallylthiocarbamoyl-2-methylthiocarbamoylhydrazine
• Metallibur
• CGFFKDRVHZIQHL-UHFFFAOYSA-N
• WLN: SUYM1&MMYUS&MY1U1
• N-((1-Methylallyl)thiocarbamoyl)-N'-(methylthiocarbamoyl)hydrazine
• CS-0026371
• Metallibure [INN]
• 1-[(.alpha.-Methylallyl)thiocarbamoyl]-2-(methylthiocarbamoyl)hydrazine
• 1,2-Hydrazinedicarbothioamide, N-methyl-N'-(1-methyl-2-propenyl)-
• 1-alpha-Methylallylthiocarbamoyl-2-methylthiocarbamoylhydrazine
• Metalliburum [INN-Latin]
• CHEMBL2106852
• Biurea, 2, 5-dithio-1-methyl-6-(1-methyl-2-propenyl)-
• Methallibure (USAN/INN)
• {N-[(1-Methylallyl)thiocarbamoyl]-N'-(methylthiocarbamoyl)hydrazine}
• Metalliburum
• 1-methyl-3-(1-methylallylcarbamothioylamino)thiourea
• N-[(1-Methylallyl)thiocarbamoyl]-N'-(methylthiocarbamoyl)hydrazine

• Inchi： 1S/C7H14N4S2/c1-4-5(2)9-7(13)11-10-6(12)8-3/h4-5H,1H2,2-3H3,(H2,8,10,12)(H2,9,11,13)
• InChI Key： CGFFKDRVHZIQHL-UHFFFAOYSA-N
• SMILES： S=C(NNC(NC)=S)NC(C=C)C

Computed Properties

• Exact Mass: 218.06600
• Monoisotopic Mass: 218.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1

Experimental Properties

• Density: 1.2258 (rough estimate)
• Melting Point: 199°C (rough estimate)
• Boiling Point: 123.5°C (rough estimate)
• Flash Point: 128.1℃
• Refractive Index: 1.5500 (estimate)
• PSA: 112.30000
• LogP: 1.59750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Thiosemicarbazides

Additional information on Methallibure

Professional Introduction to Methallibure (CAS No. 926-93-2)

Methallibure, chemically identified by the CAS number 926-93-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, belonging to the class of organometallic derivatives, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The term Methallibure itself suggests a connection to both metal coordination and urea-based functionalities, which are pivotal in designing novel therapeutic agents.

The chemical structure of Methallibure incorporates a metal center, typically a transition metal such as copper or nickel, coordinated with ligands that include urea moieties. This coordination chemistry is essential for understanding its reactivity and biological interactions. Recent studies have highlighted the importance of such metal-urea complexes in catalysis and as potential drug candidates. For instance, research has demonstrated that Methallibure derivatives exhibit promising antimicrobial properties, making them valuable in the development of novel antibiotics.

In the realm of pharmaceutical research, Methallibure has been explored for its ability to interact with biological targets at the molecular level. The urea functional group is known for its capacity to form hydrogen bonds, which is crucial for binding to specific proteins and enzymes. This property has been leveraged in the design of inhibitors for various therapeutic targets. Moreover, the metal center in Methallibure can participate in redox reactions, offering potential applications in areas such as cancer therapy where oxidative stress plays a significant role.

One of the most exciting aspects of Methallibure is its versatility in synthetic chemistry. Researchers have utilized this compound as a building block for more complex molecules, leading to the development of novel drug candidates with enhanced pharmacological profiles. For example, recent advancements have shown that Methallibure-based complexes can be modified to target specific diseases more effectively. This adaptability makes it an invaluable tool in the chemist's arsenal.

The synthesis of Methallibure involves carefully controlled reactions to ensure high yield and purity. The process typically begins with the preparation of metal complexes followed by functionalization with urea derivatives. Advances in synthetic methodologies have enabled the production of increasingly sophisticated derivatives, expanding the scope of possible applications. Techniques such as crystallography and spectroscopy have been instrumental in elucidating the structures and mechanisms of these complexes.

From a regulatory perspective, Methallibure falls under standard chemical safety guidelines, ensuring that its handling and application are conducted with appropriate precautions. While it is not classified as a hazardous material under current regulations, proper lab practices are essential to maximize safety and efficiency during research and development activities. This aligns with broader efforts in pharmaceutical chemistry to maintain high standards of safety and environmental responsibility.

The future prospects for Methallibure are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions deepens, so too does our ability to harness compounds like Methallibure for therapeutic purposes. Collaborative efforts between academia and industry are crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, Methallibure (CAS No. 926-93-2) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery and development. As research continues to evolve, we can expect even more innovative applications to emerge from this remarkable molecule.